Cas no 61404-54-4 (3-thioxo-6-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1,2,4-triazin-5(2H)-one)

• Product Name: 3-thioxo-6-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1,2,4-triazin-5(2H)-one
• CAS No: 61404-54-4
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 954450
• PubChem ID: 5181013
• Update Time: 2025-04-19

3-thioxo-6-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1,2,4-triazin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3-thioxo-6-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1,2,4-triazin-5(2H)-one
• 3-Thioxo-6-[3,4,5-trimethoxybenzyl]-2,3,4,5-tetrahydro-1,2,4-triazin-5-one
• 3-sulfanylidene-6-[(3,4,5-trimethoxyphenyl)methyl]-2H-1,2,4-triazin-5-one
• 3-thioxo-6-(3,4,5-trimethoxy-benzyl)-3,4-dihydro-2H-[1,2,4]triazin-5-one
• AC1NPLGN
• NSC286706
• NSC-286706
• 61404-54-4
• HQNNAYGMXKUAIH-UHFFFAOYSA-N
• DTXSID80409219
• 3-Thioxo-6-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1,2,4-triazin-5(2H)-one #
• DS-014418

• Inchi： 1S/C13H15N3O4S/c1-18-9-5-7(6-10(19-2)11(9)20-3)4-8-12(17)14-13(21)16-15-8/h5-6H,4H2,1-3H3,(H2,14,16,17,21)
• InChI Key： HQNNAYGMXKUAIH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(N1)=O)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 309.07845
• Monoisotopic Mass: 309.078327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 1.2

Experimental Properties

• Density: 1.39
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.623
• PSA: 81.18
• LogP: 1.44410